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Compound of Interest

Compound Name: Hypoxanthine-13C2,15N

Cat. No.: B589819 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Hypoxanthine-13C2,15N, a non-radioactive, stable isotope-labeled compound. The

procedures outlined are designed for researchers, scientists, and drug development

professionals to ensure safe handling and regulatory compliance.

Key Safety Considerations
Hypoxanthine-13C2,15N is labeled with the stable isotopes ¹³C and ¹⁵N. These isotopes are

not radioactive. Therefore, the disposal procedures are dictated by the chemical properties of

the parent compound, hypoxanthine, rather than radiological concerns.[1][2][3]

Safety Data Sheets (SDS) for unlabeled hypoxanthine present varied hazard classifications.

While some suppliers classify it as non-hazardous, others identify it as a skin, eye, and

respiratory irritant[4]. To ensure the highest safety standard, it is prudent to handle

Hypoxanthine-13C2,15N and its associated waste as a hazardous chemical irritant.

Chemical and Physical Properties
The following table summarizes key quantitative data for Hypoxanthine-13C2,15N.
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Property Value Reference

Analyte Name Hypoxanthine-4,5-13C2-7-15N [5]

CAS Number 1330265-04-7 [5]

Molecular Formula ¹³C₂C₃H₄¹⁵NN₃O [5]

Molecular Weight 139.09 g/mol [5]

Purity >95% (HPLC) [5]

Appearance Solid (Neat) [5]

Storage Temperature -20°C [5]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe disposal of Hypoxanthine-
13C2,15N from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing appropriate PPE.

Gloves: Nitrile or other chemically resistant gloves. Inspect for tears or holes before use.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Step 2: Waste Segregation and Collection
Proper segregation is critical to ensure safe disposal.

Designate a Waste Stream: Designate a specific waste stream for "non-halogenated solid

chemical waste" or as directed by your institution's Environmental Health and Safety (EHS)

department.

Avoid Mixing: Do not mix Hypoxanthine-13C2,15N waste with incompatible waste streams

such as sharps, biohazards, radioactive waste, or halogenated solvents.[6][7]
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Collect Contaminated Materials: Collect all materials contaminated with Hypoxanthine-
13C2,15N, including:

Unused or expired neat compound.

Contaminated lab supplies (e.g., weigh boats, pipette tips, gloves, bench paper).

Step 3: Container Selection and Labeling
Use a designated hazardous waste container that is compatible with the waste.

Select a Container: Use a sturdy, leak-proof container with a secure, tight-fitting lid. The

container must be chemically compatible with the solid waste.[6][7]

Label the Container: Immediately label the container using your institution's official

hazardous waste tag.[6][8] The label must include:

The words "Hazardous Waste".[8]

Full Chemical Name: "Hypoxanthine-13C2,15N". Do not use abbreviations.

All Components: If it is a mixture, list all constituents, including trace materials and their

approximate percentages.[7][8]

Hazard Pictograms: Mark the appropriate hazard box. Based on the more stringent SDS,

you should indicate "Irritant" (often represented by the GHS07 exclamation mark

pictogram).[4][8]

Contact Information: Fill in the name of the Principal Investigator (PI) and the lab contact

information.[8]

Step 4: Waste Accumulation and Storage
Store the waste container safely within the laboratory until it is ready for pickup.

Keep Container Closed: The waste container must be kept securely closed at all times,

except when adding waste.[6] Do not leave a funnel in the container.[7]
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Store in a Designated Area: Store the container in a designated satellite accumulation area

within your lab. This area should be away from drains and incompatible materials.[6][9]

Secondary Containment: It is best practice to keep the waste container within a secondary

containment bin to mitigate any potential leaks or spills.[6]

Step 5: Arranging for Final Disposal
Once the container is full or you are ready to dispose of it, follow your institutional procedures

for waste pickup.

Do Not Dispose in Regular Trash or Sink: Never dispose of chemical waste in the standard

trash, biohazard bags, or down the drain.[6][9]

Request Pickup: Contact your institution's EHS department to schedule a waste pickup.

Follow their specific procedures for submitting a pickup request.

Maintain Records: Keep a record of the waste generated and its disposal date as required by

your institution.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Hypoxanthine-
13C2,15N.
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Step 1: Preparation

Step 2: Containment & Labeling

Step 3: Accumulation

Step 4: Final Disposal
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Caption: Workflow for the safe disposal of Hypoxanthine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

